Cas no 14320-89-9 (Acetonitrile-1-13C-15N(8CI,9CI))

Acetonitrile-1-13C-15N(8CI,9CI) Properties

Names and Identifiers

• Acetonitrile-1-13C-15N(8CI,9CI)
• ACETONITRILE-1-13C,15N
• Methyl cyanide-13C,15N
• 15N]
• ACETONITRILE-1-13C-15N, 99 ATOM % 13C, 9 9 ATOM % 15N
• J-007771
• Acetonitrile-1-13C,15N, 99 atom % 13C, 98 atom % 15N
• 14320-89-9
• DTXSID70480077
• Acetonitrile-1-13C,15N
• METHYL CYANIDE-13C,15N
• +Expand

• InChIKey： WEVYAHXRMPXWCK-SUEIGJEOSA-N
• Inchi： InChI=1S/C2H3N/c1-2-3/h1H3/i2+1,3+1
• SMILES： C[13C]#[15N]

Computed Properties

• Exact Mass: 43.026938829g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 43.026938829g/mol
• Heavy Atom Count: 3
• Complexity: 29.3
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Refractive Index: n20/D 1.344(lit.)
• Boiling Point: 81-82 °C(lit.)
• Melting Point: −48 °C(lit.)
• Flash Point: 42 °F
• Color/Form: Not available
• Solubility: Not available
• Density: 0.824 g/mL at 25 °C